Cas no 78162-17-1 (Cyclopropanecarbonitrile, 2-ethenyl-1-(phenylsulfonyl)-)

• Product Name: Cyclopropanecarbonitrile, 2-ethenyl-1-(phenylsulfonyl)-
• CAS No: 78162-17-1
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 530506
• PubChem ID: 15592218
• Update Time: 2025-04-19

Cyclopropanecarbonitrile, 2-ethenyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 2-ethenyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-2-ethenylcyclopropane-1-carbonitrile
• SCHEMBL11049510
• 78162-17-1
• DTXSID10575350

• Inchi： 1S/C12H11NO2S/c1-2-10-8-12(10,9-13)16(14,15)11-6-4-3-5-7-11/h2-7,10H,1,8H2
• InChI Key： SPXPNASSUYCSJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C#N)CC1C=C)(=O)=O

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų